Cas no 1006685-96-6 (8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile)
8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-cyano-4-(pyridin-2-yl)cyclohexanone ethylene ketal
- 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile
-
- Inchi: 1S/C14H16N2O2/c15-11-13(12-3-1-2-8-16-12)4-6-14(7-5-13)17-9-10-18-14/h1-3,8H,4-7,9-10H2
- InChI Key: HZUHLTNOXQNJSY-UHFFFAOYSA-N
- SMILES: O1CCOC21CCC(C#N)(C1C=CC=CN=1)CC2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 344
- Topological Polar Surface Area: 55.1
8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6764922-0.05g |
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile |
1006685-96-6 | 95.0% | 0.05g |
$76.0 | 2025-04-22 | |
| Enamine | EN300-6764922-0.1g |
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile |
1006685-96-6 | 95.0% | 0.1g |
$113.0 | 2025-04-22 | |
| Enamine | EN300-6764922-0.25g |
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile |
1006685-96-6 | 95.0% | 0.25g |
$162.0 | 2025-04-22 | |
| Enamine | EN300-6764922-0.5g |
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile |
1006685-96-6 | 95.0% | 0.5g |
$310.0 | 2025-04-22 | |
| Enamine | EN300-6764922-1.0g |
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile |
1006685-96-6 | 95.0% | 1.0g |
$414.0 | 2025-04-22 | |
| Enamine | EN300-6764922-2.5g |
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile |
1006685-96-6 | 95.0% | 2.5g |
$810.0 | 2025-04-22 | |
| Enamine | EN300-6764922-5.0g |
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile |
1006685-96-6 | 95.0% | 5.0g |
$1199.0 | 2025-04-22 | |
| Enamine | EN300-6764922-10.0g |
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile |
1006685-96-6 | 95.0% | 10.0g |
$1778.0 | 2025-04-22 | |
| Aaron | AR0288KD-50mg |
8-(Pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile |
1006685-96-6 | 95% | 50mg |
$130.00 | 2025-02-15 | |
| Aaron | AR0288KD-100mg |
8-(Pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile |
1006685-96-6 | 95% | 100mg |
$181.00 | 2025-02-15 |
8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile
Research Briefing on 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile (CAS: 1006685-96-6)
This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile (CAS: 1006685-96-6). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its properties, synthesis methods, and biological activities.
The compound, characterized by its spirocyclic structure and pyridine moiety, has been investigated for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies highlight its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The unique structural features of 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile contribute to its ability to modulate protein-protein interactions, making it a promising candidate for therapeutic applications.
One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. Researchers have reported successful methodologies using catalytic systems that minimize side reactions and enhance stereoselectivity. These improvements are critical for scaling up production and ensuring reproducibility in industrial settings. Additionally, computational studies have provided insights into the compound's conformational dynamics, which are essential for understanding its binding affinity to target proteins.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific kinases involved in cell proliferation and survival. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile exhibited potent inhibitory effects against a panel of cancer cell lines, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a lead structure for anticancer drug development.
Furthermore, the compound's pharmacokinetic properties have been evaluated in preclinical models, showing favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and reducing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting kinase-driven diseases. The integration of synthetic chemistry, computational modeling, and biological assays has provided a robust foundation for its further development. Future research should focus on elucidating its mechanism of action and exploring its applicability in combination therapies. This briefing serves as a valuable resource for researchers and industry professionals seeking to stay abreast of the latest developments in this area.
1006685-96-6 (8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)